Cas no 4641-95-6 (Benzenesulfonic acid, 2-hydroxy-3,5-dinitro-)

Benzenesulfonic acid, 2-hydroxy-3,5-dinitro- structure
4641-95-6 structure
Product Name:Benzenesulfonic acid, 2-hydroxy-3,5-dinitro-
CAS No:4641-95-6
MF:C6H4N2O8S
MW:264.169560432434
CID:323890
PubChem ID:13878631
Update Time:2025-04-19

Benzenesulfonic acid, 2-hydroxy-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid, 2-hydroxy-3,5-dinitro-
    • 2-hydroxy-3,5-dinitrobenzenesulfonic acid
    • LogP
    • DTXSID50551734
    • 4641-95-6
    • SCHEMBL11648713
    • 2-Hydroxy-3,5-dinitrobenzene-1-sulfonic acid
    • Inchi: 1S/C6H4N2O8S/c9-6-4(8(12)13)1-3(7(10)11)2-5(6)17(14,15)16/h1-2,9H,(H,14,15,16)
    • InChI Key: VRJNOTJQMMXZKX-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C=C(C=1O)[N+](=O)[O-])[N+](=O)[O-])(=O)(=O)O

Computed Properties

  • Exact Mass: 263.96882
  • Monoisotopic Mass: 263.96883626g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 175Ų

Experimental Properties

  • Density: 1.966
  • Refractive Index: 1.678
  • PSA: 160.88
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